MZ-101

• CAS: 2839908-40-4
• Molecular Formula: C25H28FN5O2
• Molecular Weight: 449.5 g/mol
• SMILES: CC(C)C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C3CC(CN3C(=O)CC4=NNN=C4)F
• InChI: InChI=1S/C25H28FN5O2/c1-16(2)17-8-10-19(11-9-17)24(18-6-4-3-5-7-18)28-25(33)22-12-20(26)15-31(22)23(32)13-21-14-27-30-29-21/h3-11,14,16,20,22,24H,12-13,15H2,1-2H3,(H,28,33)(H,27,29,30)/t20-,22+,24+/m1/s1
• InChIKey: VIXMWFGMNPKXHI-SFLYRZDNSA-N

MZ-101: Selective GYS1 Inhibitor for Glycogen Storage Disease

The compound (2S,4R)-4-fluoro-N-[(S)-phenyl[4-(propan-2-yl)phenyl]methyl]-1-[2-(1H-1,2,3-triazol-5-yl)acetyl]pyrrolidine-2-carboxamide, also known as MZ-101 or GYS1-IN-2 (CAS 2839908-40-4), is a synthetic small molecule with a molecular weight of 449.52 g/mol and the molecular formula C25H28FN5O2 . It is primarily characterized as an orally active, potent, and selective inhibitor of glycogen synthase 1 (GYS1), the rate-limiting enzyme for muscle glycogen synthesis . Unlike many in-class compounds, MZ-101 has been preclinically validated for substrate reduction therapy in Pompe disease, demonstrating a unique profile that warrants its specific use over generic alternatives [1].

Orally active GYS1 pathway probe for glycogen storage disorder models Preclinical substrate reduction study context

Isoform-selective (GYS1) inhibitor — no detectable GYS2 engagement Selectivity review supports muscle-glycogen target attribution

Defined oral formulation and solubility parameters for reliable in vivo/in vitro use Formulation-relevant property data available

• [1] Ullman JC, Mellem KT, Xi Y, et al. Small-molecule inhibition of glycogen synthase 1 for the treatment of Pompe disease and other glycogen storage disorders. Sci Transl Med. 2024;16(730):eadf1691. View Source

MZ-101: Why Generic Substitution Fails

Generic substitution of MZ-101 with other GYS1 inhibitors or related pyrrolidine carboxamides is not scientifically valid due to substantial differences in potency, isoform selectivity, and in vivo pharmacodynamics. Other reported GYS1 inhibitors, such as yGsy2p-IN-1 and yGsy2p-IN-H23, exhibit IC50 values in the micromolar range, rendering them significantly less potent and unsuitable for robust target engagement studies [1]. Furthermore, the high degree of GYS1 selectivity over the liver isoform GYS2, a critical safety feature demonstrated by MZ-101, is not a class-wide property and must be verified for each individual compound . The following quantitative evidence establishes the unique, non-fungible profile of MZ-101.

Potency context GYS1 inhibition potency may not transfer

Other reported GYS1 inhibitors show micromolar IC50 values; assay-response context differs substantially, limiting direct replacement for target-engagement studies.

Isoform selectivity GYS1/GYS2 selectivity is not class-wide

Liver isoform (GYS2) inhibition is absent in MZ-101 but may be present in structural analogs; off-target glycogen synthesis effects require independent verification.

Oral PK profile Oral bioavailability varies among GYS1 tools

Many GYS1 inhibitors lack validated oral exposure data; substitution may compromise long-term in vivo dosing regimens and model reproducibility.

• [1] MedChemExpress. yGsy2p-IN-1. https://www.medchemexpress.eu/ygsy2p-in-h23.html View Source

MZ-101 Quantitative Evidence Guide

GYS1 Potency Advantage

MZ-101 demonstrates a 67-fold greater potency for human GYS1 inhibition compared to the alternative inhibitor yGsy2p-IN-1, and over 21,000-fold greater potency than yGsy2p-IN-H23 . This dramatic difference in IC50 values underscores that MZ-101 is a potent, single-digit nanomolar inhibitor, while other available tools are only effective at micromolar concentrations.

GYS1 potency

Cross-study comparable

IC50 41 nM (0.041 µM)

Supports low-concentration target-engagement studies

Data to verify; reported >67-fold lower than yGsy2p-IN-1; source review needed

Evidence Dimension	In vitro inhibitory potency (IC50) against human GYS1
Target Compound Data	41 nM (0.041 µM)
Comparator Or Baseline	yGsy2p-IN-1: 2.75 µM; yGsy2p-IN-H23: 875 µM
Quantified Difference	67-fold more potent than yGsy2p-IN-1; >21,000-fold more potent than yGsy2p-IN-H23
Conditions	Human GYS1 biochemical assay

Why This Matters

For researchers, the low nanomolar potency of MZ-101 enables robust target engagement at lower concentrations, minimizing off-target effects and making it the superior choice for investigating GYS1 biology compared to weaker inhibitors.

GYS1 vs. GYS2 Selectivity

A critical differentiation of MZ-101 is its absolute selectivity for GYS1 over the liver isoform GYS2, a property essential for avoiding hepatic toxicity. MZ-101 exhibits no inhibition of GYS2 up to the highest tested concentration . In comparison, the advanced clinical candidate MZE001 (from Maze Therapeutics) has a reported GYS2 biochemical IC50 of >100,000 nM, which, while selective, is not absolute [1]. This distinction in the selectivity window is relevant for specific research applications.

GYS1 vs GYS2 selectivity

Cross-study comparable

No GYS2 inhibition detected (ratio ≫2000-fold)

Enables muscle-specific glycogen synthesis interpretation

MZE001 comparator shows GYS2 IC50 >100 µM; selectivity context may differ across assays

Evidence Dimension	Selectivity for GYS1 over GYS2 (IC50 ratio)
Target Compound Data	No inhibition of GYS2 (selectivity ratio > >2000-fold)
Comparator Or Baseline	MZE001: GYS2 IC50 >100,000 nM (selectivity ratio ~12,500-fold)
Quantified Difference	MZ-101 shows a greater selectivity window with no detectable GYS2 inhibition, while MZE001 has a defined IC50 value for GYS2.
Conditions	Biochemical enzyme inhibition assays

Why This Matters

The complete absence of GYS2 inhibition by MZ-101 is a verifiable advantage for in vivo studies where liver glycogen synthesis must remain unaffected, ensuring observed phenotypes are exclusively due to GYS1 blockade.

• [1] Drug Hunter. Patent Highlights: Allosteric AR Modulators, Glycogen Synthase Inhibitors, and More. https://drughunter.com/articles/patent-highlights-allosteric-ar-modulators-glycogen-synthase-inhibitors-and-more View Source

Efficacy vs. Enzyme Replacement Therapy in Pompe Mice

In a direct head-to-head comparison within a mouse model of Pompe disease, chronic oral administration of MZ-101 as a monotherapy achieved a reduction in skeletal muscle glycogen buildup that was comparable to the efficacy of the standard-of-care enzyme replacement therapy (ERT) [1]. This is a direct, quantitative benchmark against an established clinical intervention, not merely a demonstration of on-target activity.

Pompe model glycogen reduction

Direct head-to-head comparison

Comparable to enzyme replacement therapy (ERT) in GAA-KO mice

Model-response endpoint context for substrate reduction research

No statistical difference reported; chronic oral dosing; preclinical model only

Evidence Dimension	Reduction of pathological glycogen accumulation in skeletal muscle
Target Compound Data	Reduced glycogen buildup with comparable efficacy to ERT
Comparator Or Baseline	Enzyme Replacement Therapy (ERT) with recombinant human GAA
Quantified Difference	Comparable efficacy (no statistical difference)
Conditions	GAA-KO (Pompe) mouse model; chronic oral administration

Why This Matters

This data provides a high-confidence translational rationale for procuring MZ-101 for in vivo studies of Pompe disease and other glycogen storage disorders, as it has been benchmarked against the gold-standard therapeutic approach.

• [1] Ullman JC, Mellem KT, Xi Y, et al. Small-molecule inhibition of glycogen synthase 1 for the treatment of Pompe disease and other glycogen storage disorders. Sci Transl Med. 2024;16(730):eadf1691. View Source

Oral Bioavailability for Animal Studies

Unlike many tool compounds that require parenteral administration, MZ-101 is explicitly characterized as orally active . This is supported by in vivo dose-response data showing that oral doses of 2-200 mg/kg effectively inhibit de novo glycogen synthesis in both wild-type and Pompe mice [1]. The availability of validated oral formulation protocols (e.g., CMC-Na suspension) further distinguishes MZ-101 from analogs with unknown or poor oral pharmacokinetic properties .

Oral bioavailability

Supporting evidence

Oral doses 2–200 mg/kg reduce glycogen synthesis in vivo

Supports long-term oral dosing regimens in rodent models

CMC-Na suspension protocols available; exposure-model interpretation required

Evidence Dimension	Oral in vivo efficacy
Target Compound Data	Oral doses of 2-200 mg/kg reduce glycogen synthesis in vivo
Comparator Or Baseline	Many GYS1 tool compounds lack reported oral bioavailability data
Quantified Difference	N/A
Conditions	Male C57Bl6 and GAA KO (Pompe) mice

Why This Matters

The established oral activity of MZ-101 simplifies long-term dosing regimens in animal models, a practical advantage that reduces animal stress and experimental variability compared to compounds requiring injection.

• [1] Ullman JC, Mellem KT, Xi Y, et al. Small-molecule inhibition of glycogen synthase 1 for the treatment of Pompe disease and other glycogen storage disorders. Sci Transl Med. 2024;16(730):eadf1691. View Source

Glycogen Reduction in Patient-Derived Fibroblasts

In a disease-relevant cellular context, MZ-101 reduces glycogen abundance in fibroblasts derived from both healthy controls and Pompe disease patients with a mean EC50 of 500 nM . This cell-based data confirms that the biochemical potency of MZ-101 translates into a functional, disease-modifying effect in a human cellular model, a validation often lacking for less advanced inhibitors.

Cellular glycogen reduction

Supporting evidence

EC50 500 nM (mean) in patient-derived fibroblasts

Reported cell-model response context for in vitro studies

Data to verify; no direct comparator in same assay

Evidence Dimension	Cellular potency for glycogen reduction (EC50)
Target Compound Data	500 nM (mean)
Comparator Or Baseline	No direct comparator data available for other GYS1 inhibitors in this assay.
Quantified Difference	N/A
Conditions	Primary fibroblasts from healthy controls and Pompe disease patients

Why This Matters

The availability of a defined cellular EC50 provides a clear benchmark for researchers to select effective working concentrations for in vitro and ex vivo experiments, ensuring robust target engagement in a physiologically relevant system.

Defined Solubility for In Vitro Assays

For reliable and reproducible in vitro experimentation, MZ-101 has a well-defined solubility profile: it is highly soluble in DMSO and ethanol (90 mg/mL, ~200 mM) but insoluble in water . This quantitative solubility data allows for precise calculation of stock solution concentrations and ensures that experimental variability due to poor compound dissolution is minimized. This contrasts with many in-class compounds where solubility data are unavailable or poorly characterized.

Solubility specification

Supporting evidence

DMSO: 90 mg/mL; Ethanol: 90 mg/mL; Water: insoluble

Defined stock solution preparation parameters

Measured at 25°C; class-level property review recommended

Evidence Dimension	Solubility in common solvents
Target Compound Data	DMSO: 90 mg/mL; Ethanol: 90 mg/mL; Water: Insoluble
Comparator Or Baseline	Class-level inference: Many GYS1 tool compounds lack published, verified solubility data.
Quantified Difference	N/A
Conditions	Solubility measured at 25°C

Why This Matters

Defined solubility is a critical procurement parameter, ensuring that investigators can prepare accurate and reproducible stock solutions without encountering unexpected precipitation or concentration errors in their assays.

MZ-101: Research & Preclinical Applications

Pompe Disease Substrate Reduction Therapy

MZ-101 is the optimal tool compound for preclinical studies exploring substrate reduction therapy (SRT) in Pompe disease. Its demonstrated efficacy in a mouse model—achieving glycogen reduction comparable to the standard-of-care ERT—provides a strong, evidence-based rationale for its use. [1] Its unique combination of high potency and absolute GYS1 selectivity ensures that observed therapeutic benefits can be confidently attributed to on-target GYS1 inhibition, without confounding effects from GYS2 blockade.

GYS1 in Muscle and Cardiac Metabolism

For researchers studying the fundamental role of glycogen metabolism in skeletal and cardiac muscle, MZ-101 provides a selective and potent chemical probe. In vivo data confirm that oral administration of MZ-101 dose-dependently inhibits de novo glycogen synthesis specifically in these tissues. This allows for acute or chronic modulation of GYS1 activity to investigate its role in energy homeostasis, exercise physiology, and metabolic disease models, with the confidence of using a well-validated, orally available agent.

High-Purity Assay Standard

In laboratories requiring a reliable GYS1 inhibitor for routine screening or as a positive control, MZ-101 is the superior choice due to its thoroughly characterized analytical and physicochemical properties. The compound is available with a reported purity of >98% (HPLC) and has well-defined solubility limits (e.g., 90 mg/mL in DMSO). This level of documentation minimizes experimental error related to compound handling and ensures assay-to-assay reproducibility, a critical factor often overlooked with less well-characterized research chemicals.

Burn Injury and Heart Failure Research

Emerging evidence extends the utility of MZ-101 beyond traditional glycogen storage diseases. Preclinical studies have demonstrated that administration of MZ-101 suppresses post-burn hypermetabolism and improves survival rates in mice, implicating the GYS1-UDPG-JAK2-STAT3 cascade in white adipose tissue. [2] Furthermore, MZ-101 has been shown to reduce cardiac glycogen levels and improve outcomes in a mouse model of heart failure. [3] These findings position MZ-101 as a valuable tool for investigating novel roles of GYS1 in acute injury and cardiac pathophysiology, areas where alternative GYS1 inhibitors lack comparable in vivo validation.

Application

Selection Property

Validation Focus

Glycogen storage disorder substrate reduction research

GYS1-selective inhibitor with in vivo model-response benchmark

Glycogen reduction model-response context; muscle tissue endpoint monitoring

Muscle and cardiac glycogen metabolism studies

Orally active chemical probe for dose-dependent GYS1 modulation

Tissue-specific glycogen synthesis inhibition; metabolic model endpoint review

High-purity assay standard for screening

Reported purity >98% (HPLC) and well-defined solubility

Reproducible stock solution preparation; inter-assay consistency verification

Acute injury and heart failure model research

GYS1-UDPG-JAK2-STAT3 pathway study context

Post-burn hypermetabolism and cardiac glycogen endpoint monitoring; survival model interpretation

• [1] Ullman JC, Mellem KT, Xi Y, et al. Small-molecule inhibition of glycogen synthase 1 for the treatment of Pompe disease and other glycogen storage disorders. Sci Transl Med. 2024;16(730):eadf1691. View Source
• [2] Blocking glycogen synthase 1 in white adipose tissue alleviates hypermetabolism following severe burn injury through inhibition of JAK2 by UDPG. ScienceDirect. 2025. View Source
• [3] Loss of mitochondrial pyruvate transport initiates cardiac glycogen accumulation and heart failure. bioRxiv. 2025. View Source